Cas no 1249643-64-8 ([1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine)

• Product Name: [1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine
• CAS No: 1249643-64-8
• MF: C₉H₈BrClN₄
• MW: 287.543619155884
• CID: 5058042
• Update Time: 2025-06-28

[1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [1-(4-bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine
• [1-(4-bromo-2-chlorophenyl)triazol-4-yl]methanamine
• [1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C9H8BrClN4/c10-6-1-2-9(8(11)3-6)15-5-7(4-12)13-14-15/h1-3,5H,4,12H2
• InChI Key： DFCNXKQCHCOMGE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)N1C=C(CN)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7

Additional information on [1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine

[1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine

[1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine, also known by its CAS registry number 1249643-64-8, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a bromine atom at the 4-position and a chlorine atom at the 2-position of a phenyl ring, attached to a 1H-1,2,3-triazole moiety. The triazole ring is further connected to a methanamine group via a methylene bridge. This combination of functional groups makes it an intriguing molecule for both academic and industrial investigations.

The synthesis of [1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine typically involves multi-step reactions that require precise control over reaction conditions to achieve the desired regioselectivity and yield. Recent advancements in click chemistry have facilitated the efficient construction of triazole rings through copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. These methods have not only improved the synthesis of this compound but also opened new avenues for its application in drug discovery and materials science.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of halogen atoms (bromine and chlorine) on the aromatic ring introduces electronic and steric effects that can modulate the physicochemical properties of the molecule. These properties are crucial for optimizing pharmacokinetic profiles in pharmaceutical agents. Recent studies have highlighted the role of such heterocyclic compounds in targeting specific biological pathways, such as kinase inhibitors or GPCR modulators.

In addition to its pharmaceutical applications, [1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4